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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzoic acid

Cat. No.: B192878

An In-depth Technical Guide to 5-Chloro-2-methoxybenzoic Acid: Safety, Handling, and
Synthetic Applications

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical intermediates they work with is paramount to ensuring laboratory safety and
experimental success. 5-Chloro-2-methoxybenzoic acid is a key building block in the
synthesis of various pharmaceutical and agrochemical compounds. This guide provides a
comprehensive overview of its safety protocols, handling procedures, and a detailed
experimental protocol for its synthesis.

Safety and Hazard Information

5-Chloro-2-methoxybenzoic acid is classified as a hazardous substance, and appropriate
precautions must be taken to minimize exposure and ensure safe handling. The following
tables summarize the key safety information based on the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.

GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Signal Word:Warning[1][2][3]

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment
should be worn when handling 5-Chloro-2-methoxybenzoic acid[1][2]:

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or suitable
protective clothing to prevent skin contact.

o Respiratory Protection: In case of inadequate ventilation or when handling large quantities, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.

» Hand Protection: Always wash hands thoroughly after handling the chemical.

First Aid Measures

In the event of exposure, immediate medical attention is crucial. The following first aid
measures should be taken[1][2]:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting and Spill Response

» Fire-Fighting Measures: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish a fire involving this compound. Wear self-contained breathing apparatus
(SCBA) and full protective gear.

o Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation. Wear
appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal. Avoid generating dust.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong bases[1].

» Disposal: Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. It is recommended to use a licensed professional waste disposal
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service.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Chloro-2-methoxybenzoic acid is
provided in the table below.

Property Value

CAS Number 3438-16-2[3]

Molecular Formula CsH7CIO3[3]

Molecular Weight 186.59 g/mol [3]

Appearance White to off-white crystalline powder[4]
Melting Point 98-100 °CJ[3]

5-Chloro-o-anisic acid, 2-Carboxy-4-
Synonyms ]
chloroanisole[1][3]

Experimental Protocol: Synthesis of 5-Chloro-2-
methoxybenzoic Acid

The following is a general procedure for the synthesis of 5-Chloro-2-methoxybenzoic acid
from methyl 5-chloro-2-methoxybenzoate[4].

Materials:

e Methyl 5-chloro-2-methoxybenzoate

1 M aqueous sodium hydroxide (NaOH) solution

Ethanol

Ethyl acetate

Concentrated hydrochloric acid (HCI)
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Deionized water

Ice bath

Standard laboratory glassware

Magnetic stirrer

Rotary evaporator

Filtration apparatus

Thin-layer chromatography (TLC) supplies
Procedure:

In a round-bottom flask, dissolve methyl 5-chloro-2-methoxybenzoate (2.0 g, 0.01 mol) in
ethanol (60 mL).

To this solution, add a 1 M aqueous sodium hydroxide solution (60 mL, 0.06 mol).
Stir the reaction mixture at room temperature for 4 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting
material is completely consumed.

Once the reaction is complete, concentrate the mixture under reduced pressure using a
rotary evaporator to remove the ethanol.

Separate the residue by extraction with ethyl acetate.
Cool the aqueous phase in an ice bath.

Acidify the aqueous phase to a pH of 2 by the dropwise addition of concentrated hydrochloric
acid.

Continue stirring the mixture in the ice bath for 1 hour to allow for complete precipitation of
the product.
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o Collect the precipitated solid by filtration.
¢ Wash the solid with cold deionized water.

e Dry the solid in the air to obtain 5-chloro-2-methoxybenzoic acid as a white solid.

Biological Context and Experimental Workflow

While 5-Chloro-2-methoxybenzoic acid is primarily used as a chemical intermediate, it is a
reactant in the synthesis of 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide[5].
This sulfonamide is an impurity that can arise during the synthesis of Glyburide (also known as
Glibenclamide), a well-known anti-diabetic drug[5]. Glyburide functions by inhibiting the NLRP3
inflammasome, a multiprotein complex involved in the inflammatory response. The following
diagram illustrates the workflow from the synthesis involving 5-Chloro-2-methoxybenzoic
acid to its connection with the biological target of the related drug.

Drug Development Context Biological Signaling Pathway

vvvvvvvvv

Glyburide (Anti-diabetic Drug) NLRP3 Inflammasome Inflammatory Response

Chemical Synthesis

-—> \

‘4-2-(5-Chi Impurity in
g benzene Sulfonamide ) Glyburide Synthesis

5-Chloro-2-methoxybenzoic acid

Click to download full resolution via product page
Caption: Workflow from 5-Chloro-2-methoxybenzoic acid to a biologically relevant pathway.

This diagram illustrates that while 5-Chloro-2-methoxybenzoic acid is not directly biologically
active in this context, it plays a crucial role in the synthesis of molecules that are relevant to
drug development and biological signaling pathways.
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Conclusion

5-Chloro-2-methoxybenzoic acid is a valuable chemical intermediate for the synthesis of
pharmaceuticals and other fine chemicals. A comprehensive understanding of its hazards,
proper handling procedures, and safe laboratory practices is essential for researchers. By
adhering to the safety guidelines outlined in this technical guide, scientists can minimize risks
and effectively utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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